Cas no 2521-98-4 (Ethyl 2-(2-fluorophenyl)aminoacetate)

• Product Name: Ethyl 2-(2-fluorophenyl)aminoacetate
• CAS No: 2521-98-4
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 2859360
• Update Time: 2025-11-02

Ethyl 2-(2-fluorophenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-fluorophenyl)-, ethyl ester
• Ethyl 2-(2-fluorophenyl)aminoacetate

• Inchi： 1S/C10H12FNO2/c1-2-14-10(13)7-12-9-6-4-3-5-8(9)11/h3-6,12H,2,7H2,1H3
• InChI Key： DSNIYVJASXKFFZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(2-fluorophenyl)aminoacetate

Recent Advances in the Study of Ethyl 2-(2-fluorophenyl)aminoacetate (CAS: 2521-98-4) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(2-fluorophenyl)aminoacetate (CAS: 2521-98-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its fluorophenyl moiety, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel bioactive molecules. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex pharmaceutical agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Ethyl 2-(2-fluorophenyl)aminoacetate, highlighting its role as a key intermediate in the production of fluorinated pharmaceutical compounds. The research team developed an optimized synthetic route with improved yield (82%) and purity (>98%), addressing previous challenges in the compound's production. The study also investigated the compound's stability under various conditions, providing valuable data for formulation development.

In neuropharmacology research, Ethyl 2-(2-fluorophenyl)aminoacetate has shown interesting activity as a modulator of neurotransmitter systems. A recent preclinical study demonstrated its ability to cross the blood-brain barrier and exhibit mild GABAergic activity, suggesting potential applications in neurological disorders. However, researchers caution that further structure-activity relationship studies are needed to optimize its pharmacological profile while minimizing potential side effects.

The compound's fluorinated structure has also attracted attention in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 2-(2-fluorophenyl)aminoacetate exhibited selective inhibition of certain kinase enzymes involved in tumor progression. While these findings are preliminary, they open new avenues for the development of targeted cancer therapies with potentially improved specificity.

From a chemical biology perspective, researchers have utilized Ethyl 2-(2-fluorophenyl)aminoacetate as a versatile building block for the synthesis of more complex molecules. Its unique combination of the fluorine atom and ester functionality allows for diverse chemical modifications, making it valuable for combinatorial chemistry approaches in drug discovery. Recent work has focused on creating libraries of derivatives to explore structure-activity relationships across various biological targets.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from Ethyl 2-(2-fluorophenyl)aminoacetate. Current research is addressing issues related to metabolic stability, bioavailability, and potential toxicity. Ongoing pharmacokinetic studies aim to better understand the compound's behavior in biological systems, which will be crucial for its future pharmaceutical applications.

The growing body of research on Ethyl 2-(2-fluorophenyl)aminoacetate (CAS: 2521-98-4) underscores its importance as both a potential therapeutic agent and a valuable chemical tool in drug discovery. As synthetic methodologies continue to improve and biological investigations deepen, this compound is likely to play an increasingly significant role in the development of novel pharmaceutical agents targeting various disease pathways.